ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate
Overview
Description
Ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate, also known as ETDAC, is a chemical compound of the thiadiazole family. It is an important intermediate in the synthesis of a variety of drugs, such as anti-inflammatory agents, antibiotics, and anti-cancer drugs. ETDAC has been extensively studied for its use in organic synthesis, as well as its potential applications in medicine and biotechnology.
Scientific Research Applications
Ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate has been studied extensively in the field of organic synthesis. It has been used in the synthesis of a variety of drugs, including anti-inflammatory agents, antibiotics, and anti-cancer drugs. In addition, ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate has been used in the synthesis of other compounds, such as polymers, dyes, and catalysts. It has also been used in the synthesis of other thiadiazoles, such as 2-amino-1,2,3-thiadiazole-5-sulfonate and 2-amino-1,2,3-thiadiazole-5-carboxylic acid.
Mechanism of Action
The mechanism of action of ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate is not fully understood. However, it is believed that the compound acts as a proton donor, donating a proton to the substrate molecule. This protonation of the substrate molecule leads to the formation of a new covalent bond between the protonated substrate and the ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate molecule, resulting in the formation of a new compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate are not well understood. However, it is believed that the compound has anti-inflammatory, antibacterial, and antifungal properties. In addition, ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate has been shown to inhibit the growth of certain types of cancer cells, suggesting that it may have potential applications in cancer therapy.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate in lab experiments include its low cost, easy availability, and high reactivity. Additionally, ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate is a relatively stable compound and can be stored for long periods of time without significant degradation. The main limitation of using ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate in lab experiments is its potential toxicity.
Future Directions
Future research directions for ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate include further investigation into its mechanism of action, as well as its potential applications in medicine and biotechnology. Additionally, further research should be conducted to identify new ways to synthesize ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate and to explore its potential use in the production of other compounds. Additionally, further research should be conducted to identify potential new uses for ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate, such as its use in the synthesis of polymers and catalysts. Finally, further research should be conducted to explore the potential toxicity of ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate and to identify ways to reduce its toxicity.
Synthesis Methods
The synthesis of ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate involves a multi-step process. The first step involves the reaction of 2-amino-1,2,3-thiadiazole-5-carboxylic acid (ATDC) with ethyl bromide in the presence of a base, such as sodium hydroxide. This reaction produces ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate and sodium bromide. The second step involves the reaction of the ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate with a suitable reducing agent, such as sodium borohydride or lithium aluminum hydride, to produce the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate involves the reaction of ethyl 2-cyano-2-(thiocyanatomethylthio)acetate with hydrazine hydrate, followed by cyclization with sulfuric acid and subsequent esterification with ethanol and sodium ethoxide.", "Starting Materials": [ "Ethyl 2-cyano-2-(thiocyanatomethylthio)acetate", "Hydrazine hydrate", "Sulfuric acid", "Ethanol", "Sodium ethoxide" ], "Reaction": [ "Step 1: Ethyl 2-cyano-2-(thiocyanatomethylthio)acetate is reacted with hydrazine hydrate in ethanol to form ethyl 2-cyano-2-(hydrazinomethylthio)acetate.", "Step 2: Sulfuric acid is added to the reaction mixture and the resulting mixture is heated to induce cyclization, forming 4-amino-1,2,3-thiadiazole-5-carboxylic acid.", "Step 3: The carboxylic acid is esterified with ethanol and sodium ethoxide to form ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate." ] } | |
CAS RN |
329709-85-5 |
Product Name |
ethyl 4-amino-1,2,3-thiadiazole-5-carboxylate |
Molecular Formula |
C5H7N3O2S |
Molecular Weight |
173.2 |
Purity |
95 |
Origin of Product |
United States |
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